N-[(1-Morpholin-4-ylcyclobutyl)methyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide

• IUPAC Name: N-[(1-morpholin-4-ylcyclobutyl)methyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide
• InChI: InChI=1S/C18H22F3N3O4/c19-18(20,21)28-14-4-2-13(3-5-14)23-16(26)15(25)22-12-17(6-1-7-17)24-8-10-27-11-9-24/h2-5H,1,6-12H2,(H,22,25)(H,23,26)
• InChI Key: YRYOTEJXKVJLOC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CNC(=O)C(=O)NC2=CC=C(C=C2)OC(F)(F)F)N3CCOCC3
• Molecular Formula: C18H22F3N3O4
• Molecular Weight: 401.4 g/mol

Description

“N-[(1-Morpholin-4-ylcyclobutyl)methyl]-N’-[4-(trifluoromethoxy)phenyl]oxamide” is a complex organic compound. It contains a morpholine ring, which is a common feature in many pharmaceuticals due to its polarity and ability to participate in hydrogen bonding. The compound also contains a trifluoromethoxy group attached to a phenyl ring, which could potentially increase the compound’s stability and lipophilicity.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a morpholine ring, a cyclobutyl ring, and a phenyl ring. The morpholine and phenyl rings are likely to contribute to the compound’s polarity and potential for hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. The presence of the morpholine ring could increase the compound’s polarity and solubility in polar solvents. The trifluoromethoxy group on the phenyl ring could increase the compound’s stability and lipophilicity.

Mechanism of Action

The mechanism of action of this compound is not known without specific biological or pharmacological studies. Compounds containing morpholine rings are found in a variety of pharmaceuticals and may have diverse biological activities.

Safety and Hazards

Without specific safety data for this compound, it’s difficult to provide detailed information on its safety and hazards. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential biological activity. It could also involve investigating its physical and chemical properties, safety profile, and potential applications.